Cas no 1431310-23-4 (3-methyl-4-(2-pyridinyl)benzoic acid)

3-methyl-4-(2-pyridinyl)benzoic acid structure
1431310-23-4 structure
Product Name:3-methyl-4-(2-pyridinyl)benzoic acid
CAS No:1431310-23-4
MF:C13H11NO2
MW:213.231943368912
CID:2113715
Update Time:2023-11-19

3-methyl-4-(2-pyridinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-4-(2-pyridinyl)Benzoic acid
    • CID 90379302
    • 3-methyl-4-pyridin-2-ylbenzoic acid
    • Benzoic acid, 3-methyl-4-(2-pyridinyl)-
    • 3-methyl-4-(2-pyridinyl)benzoic acid
    • Inchi: 1S/C13H11NO2/c1-9-8-10(13(15)16)5-6-11(9)12-4-2-3-7-14-12/h2-8H,1H3,(H,15,16)
    • InChI Key: CAVVPUXRCHSOSM-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C2C=CC=CN=2)=C(C)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Density: 1.206±0.06 g/cm3(Predicted)
  • Boiling Point: 374.3±30.0 °C(Predicted)
  • pka: 3.24±0.10(Predicted)

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